4-Chloro-7-cyclopropyl-2-(methylthio)-6,7-dihydro-5H-pyrrolo[2,3-d]pyrimidine

• IUPAC Name: 4-chloro-7-cyclopropyl-2-methylsulfanyl-5,6-dihydropyrrolo[2,3-d]pyrimidine
• InChI: InChI=1S/C10H12ClN3S/c1-15-10-12-8(11)7-4-5-14(6-2-3-6)9(7)13-10/h6H,2-5H2,1H3
• InChI Key: MVPQTCPJJQSUDK-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=C(CCN2C3CC3)C(=N1)Cl
• Molecular Formula: C10H12ClN3S
• Molecular Weight: 241.74 g/mol
• CAS RN: 1354359-58-2

Description

“4-Chloro-7-cyclopropyl-2-(methylthio)-6,7-dihydro-5H-pyrrolo[2,3-d]pyrimidine” is a chemical compound that is part of a series of newly synthesized pyrrolo[2,3-d]pyrimidine derivatives. It is a white crystalline solid and is used in the synthesis of various pharmaceutical compounds.

Synthesis Analysis

The synthesis of this compound involves the design and creation of pyrrolo[2,3-d]pyrimidine derivatives to contain chlorine atoms in positions 4 and 6 and a trichloromethyl group in position 2. The preparation process includes the first α-alkylation reaction between diethyl malonate and allyl bromide, followed by a cyclization reaction with amidine to obtain a six-membered ring of bislactam.

Molecular Structure Analysis

The molecular structure of “4-Chloro-7-cyclopropyl-2-(methylthio)-6,7-dihydro-5H-pyrrolo[2,3-d]pyrimidine” is characterized by a six-membered 1,3-diazine ring containing nitrogen at positions 1 and 3. It has a molecular formula of C10H12ClN3S.

Chemical Reactions Analysis

This compound demonstrates reactivity through electrophilic substitution reactions, including nucleophilic aromatic substitution and Suzuki coupling reactions. It also undergoes various reactions, making it valuable in the synthesis of complex organic compounds.

Physical And Chemical Properties Analysis

“4-Chloro-7-cyclopropyl-2-(methylthio)-6,7-dihydro-5H-pyrrolo[2,3-d]pyrimidine” is a white crystalline solid. It is poorly soluble in water but exhibits better solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).

Scientific Research Applications

Anticancer Agents

The synthesis and evaluation of pyrrolo[2,3-d]pyrimidine derivatives have garnered significant interest in cancer research. . Notably:

Kinase Inhibitors

4-Chloro-7H-pyrrolo[2,3-d]pyrimidine serves as a scaffold for developing potent kinase inhibitors. These inhibitors play a crucial role in cancer therapy and other diseases. .

Medicinal Chemistry Intermediates

Due to its unique structure and versatility, 4-chloro-7H-pyrrolo[2,3-d]pyrimidine is widely employed as a pharmaceutical intermediate. .

Anti-Diabetic Potential

Pyrrolo[2,3-d]pyrimidine-linked hybrids have been investigated for their in vitro anti-diabetic properties. These hybrids, containing piperazine, pyrimidine, pyrazine, or pyridine moieties, show promising potency. .

Mechanism of Action

While the specific mechanism of action for this compound is not explicitly mentioned in the sources, pyrimidines, in general, are known to display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory. They inhibit the expression and activities of certain vital inflammatory mediators.

Safety and Hazards

This compound is considered hazardous by the 2012 OSHA Hazard Communication Standard. It causes severe skin burns and eye damage and may cause respiratory irritation. It is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and use only outdoors or in a well-ventilated area.

Future Directions

The future directions for this compound involve its potential use in the treatment of various diseases. It has shown potential as an anticancer agent. The compound has been tested in vitro against seven selected human cancer cell lines. Future research may focus on the development of more potent and efficacious drugs with the pyrimidine scaffold.